![molecular formula C12H15N3O2 B2547717 4-(hydroxyimino)-N-phenylpiperidine-1-carboxamide CAS No. 923163-56-8](/img/structure/B2547717.png)
4-(hydroxyimino)-N-phenylpiperidine-1-carboxamide
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Description
4-(hydroxyimino)-N-phenylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.271. The purity is usually 95%.
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Scientific Research Applications
Polymer Chemistry and Materials Science
Research in polymer chemistry has focused on the synthesis and characterization of rigid-rod polyamides and polyimides, incorporating phenyl- or alkoxyphenyl-substituted components for enhanced solubility and thermal stability. These materials show promise in various applications due to their unique structural and physical properties (Spiliopoulos & Mikroyannidis, 1998).
Enzyme Inhibition for Medicinal Applications
Compounds structurally related to 4-(hydroxyimino)-N-phenylpiperidine-1-carboxamide have been explored for their potential in inhibiting key enzymes involved in DNA repair mechanisms, such as poly(ADP-ribose) polymerase (PARP). These inhibitors show clinical potential as resistance-modifying agents in cancer chemotherapy (White et al., 2000). Further optimization of these compounds has led to the development of potent PARP inhibitors with significant in vivo efficacy in cancer models (Penning et al., 2010).
Medicinal Chemistry and Drug Development
The exploration of substituted benzimidazole carboxamide derivatives has revealed their potential as selective inhibitors for therapeutic targets such as the Met kinase superfamily, with implications for cancer treatment (Schroeder et al., 2009). Additionally, the modification of carboxamides and their application in creating novel compounds with potential antitumor activity underscores the versatility and significance of such chemical structures in drug development (Atwell et al., 1987).
Advanced Materials and Chemical Synthesis
Research into the modification of perylenetetracarboxylic diimides and related compounds has contributed to the development of organogels with potential applications in materials science, highlighting the role of structural modifications in altering physical properties and functionalities (Wu et al., 2011).
Properties
IUPAC Name |
4-hydroxyimino-N-phenylpiperidine-1-carboxamide |
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InChI |
InChI=1S/C12H15N3O2/c16-12(13-10-4-2-1-3-5-10)15-8-6-11(14-17)7-9-15/h1-5,17H,6-9H2,(H,13,16) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHFYFAHQQGUPQS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=NO)C(=O)NC2=CC=CC=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.27 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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